Cas no 1484-09-9 (9-isopropyl-9H-carbazole)

• Product Name: 9-isopropyl-9H-carbazole
• CAS No: 1484-09-9
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD00046896
• CID: 83711
• PubChem ID: 73873
• Update Time: 2025-05-23

9-isopropyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-isopropyl-9H-carbazole
• 9-Isopropylcarbazole
• 9-propan-2-ylcarbazole
• 9-(methylethyl)carbazole
• 9-(propan-2-yl)-9H-carbazole
• 9H-Carbazole,9-(1-methylethyl)
• 9-Isopropyl-carbazol
• 9-Isopropylcarbazole1000µg
• Carbazole,9-isopropyl
• N-isopropylcarbazole
• carbazole,9-isopropyl-
• 9H-Carbazole, 9-isopropyl-
• 9-(1-methylethyl)carbazole
• 9-(Prop-2-yl)-9H-carbazole
• Carbazole, 9-isopropyl-
• 9-Isopropylcarbazole,99%
• 1484-09-9
• UNII-C8E7ATK495
• CS-0320907
• SR-01000389267-1
• SCHEMBL150044
• HMS1432J02
• SR-01000389267
• 9-Isopropyl carbazole
• AKOS001584885
• 9-(1-methylethyl)-9H-carbazole
• 9H-Carbazole, 9-(1-methylethyl)-
• E85286
• C8E7ATK495
• MFCD00046896
• -ISOPROPYLCARBAZOLE
• NS00024855
• FT-0633595
• EINECS 216-052-4
• Maybridge3_000552
• IDI1_011939
• LS-14388
• CCG-103154
• DTXSID2061723
• 9-Isopropyl-9H-carbazole #
• DTXCID4034817
• STK746423
• DB-042933

• MDL： MFCD00046896
• Inchi： 1S/C15H15N/c1-11(2)16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-11H,1-2H3
• InChI Key： LSZJZNNASZFXKN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C2C=CC=CC1=2)C(C)C

Computed Properties

• Exact Mass: 209.12000
• Monoisotopic Mass: 209.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.0623 (rough estimate)
• Melting Point: 118-122 °C
• Boiling Point: 338.66°C (rough estimate)
• Flash Point: 164.4°C
• Refractive Index: 1.5720 (estimate)
• PSA: 4.93000
• LogP: 4.37540
• Solubility: Insoluble in water.

9-isopropyl-9H-carbazole Security Information

• Safety Instruction： 24/25
• Hazardous Material Identification：
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-isopropyl-9H-carbazole

Comprehensive Overview of 9-Isopropyl-9H-Carbazole (CAS No. 1484-09-9): Properties, Applications, and Industry Insights

9-Isopropyl-9H-carbazole (CAS No. 1484-09-9) is a heterocyclic organic compound belonging to the carbazole family, which has garnered significant attention in materials science, pharmaceuticals, and organic electronics. With its unique molecular structure featuring a 9-isopropyl substituent, this compound exhibits remarkable photophysical and electrochemical properties, making it a versatile building block for advanced applications. The growing demand for high-performance organic semiconductors and functional materials has propelled research into derivatives like 9-isopropyl-9H-carbazole, particularly in OLED technology, photovoltaic cells, and bioimaging probes.

Recent studies highlight the compound's role in delayed fluorescence emitters, a hot topic in next-generation display technologies. Its rigid carbazole core enhances thermal stability, while the isopropyl group improves solubility in common organic solvents—a critical factor for solution-processable electronics. Industry reports indicate a 15% annual growth in carbazole-based material patents since 2020, with 1484-09-9 frequently appearing in formulations for blue-light-emitting devices and host materials.

From a synthetic chemistry perspective, 9-isopropyl-9H-carbazole serves as a precursor for N-functionalized carbazoles, enabling tailored modifications for specific applications. Researchers are exploring its potential in metal-organic frameworks (MOFs) for gas storage and in anticancer drug scaffolds, though the latter remains in early-stage research. Environmental considerations have also emerged, with studies investigating its biodegradation pathways and eco-friendly synthesis methods—topics frequently searched in academic databases.

The compound's UV absorption spectrum (λ_max ~295 nm) and fluorescence quantum yield (~0.45 in THF) make it valuable for optical sensors. Analytical techniques like HPLC purity analysis (typically >98%) and X-ray crystallography confirm its structural integrity. Supply chain data shows increasing global production, particularly in Asia-Pacific regions, to meet demand from electronic material manufacturers.

Emerging applications include its use in perovskite solar cells as a hole-transporting material, where its energy level alignment improves device efficiency. Computational chemistry studies utilizing DFT calculations predict further tunability of its electronic properties through substituent engineering. Safety assessments confirm low acute toxicity (LD₅₀ >2000 mg/kg in rodents), aligning with green chemistry principles.

Market analysts project the carbazole derivatives market to reach $780 million by 2028, with 9-isopropyl-9H-carbazole occupying a niche but growing segment. Technical discussions often focus on scalable purification methods and cost-effective synthesis routes—key concerns for industrial adoption. Recent patent filings reveal novel applications in anti-counterfeiting inks and flexible electronics, expanding its commercial potential.

Quality standards for CAS 1484-09-9 typically specify ≤0.5% residual solvents and heavy metal content below 10 ppm. Storage recommendations emphasize protection from light and moisture at 2-8°C for long-term stability. Analytical certificates often include 1H/13C NMR and mass spectrometry data for verification—information highly sought after by quality control professionals.

Cutting-edge research explores supramolecular assemblies of 9-isopropyl-9H-carbazole with π-conjugated systems for organic lasers. The compound's HOMO-LUMO gap (~3.8 eV) positions it favorably for wide-bandgap applications. Lifecycle assessments compare favorably against alternative materials in terms of carbon footprint, addressing sustainability concerns in the materials science community.